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Compound of Interest

Compound Name: RG13022

Cat. No.: B10779546

For Researchers, Scientists, and Drug Development Professionals

Introduction

RG13022, also known as Tyrphostin RG13022, is a potent inhibitor of the epidermal growth
factor receptor (EGFR) tyrosine kinase.[1][2][3][4] By competitively binding to the ATP-binding
site of the EGFR kinase domain, RG13022 effectively blocks receptor autophosphorylation and
subsequent activation of downstream signaling pathways, such as the MAPK and PISK/AKT
pathways.[3] This inhibition of EGFR signaling disrupts critical cellular processes like
proliferation and survival, making RG13022 a valuable tool for cancer research, particularly in
studies involving EGFR-overexpressing cancers.[3] These application notes provide a detailed
protocol for the preparation, storage, and handling of RG13022 stock solutions in dimethyl
sulfoxide (DMSO).

Chemical and Physical Properties

A clear understanding of the physicochemical properties of RG13022 is essential for accurate
stock solution preparation and experimental design.
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Property Value Reference
Molecular Formula C16H14N202 [1112]1[5]
Molecular Weight 266.29 g/mol [1][2]

CAS Number 136831-48-6 [11[2][4][5]
Appearance White to off-white solid [1]

Purity >98% [5]

Solubility Data

RG13022 exhibits high solubility in DMSO, allowing for the preparation of concentrated stock
solutions. It is important to use fresh, anhydrous DMSO as the solvent is hygroscopic, and
absorbed moisture can impact solubility.[1][2]

] Molar
Maximum .
Solvent L Concentration Notes
Solubility
(approx.)
Ultrasonic treatment
may be required to
DMSO 100 mg/mL 375.53 mM )
fully dissolve the
compound.[1]
Ethanol 5 mg/mL 18.78 mM
Water Insoluble

Experimental Protocols
Preparation of a 10 mM RG13022 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of RG13022 in DMSO, a
common concentration for in vitro studies.

Materials:
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 RG13022 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

e \Vortex mixer

» Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Pre-weigh RG13022: Accurately weigh the desired amount of RG13022 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.66 mg of RG13022
(Molecular Weight = 266.29 g/mol ).

e Aliquot DMSO: In a sterile microcentrifuge tube, add the calculated volume of anhydrous
DMSO. To prepare 1 mL of a 10 mM solution from 2.66 mg of RG13022, you would add 1 mL
of DMSO.

e Dissolve the Compound: Add the pre-weighed RG13022 powder to the DMSO.
e Mix Thoroughly: Vortex the solution for 1-2 minutes to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes.[1] Visually inspect the solution to ensure no solid
particles remain.

 Aliquot for Storage: To avoid repeated freeze-thaw cycles which can degrade the compound,
aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile
microcentrifuge tubes.

» Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[1]
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Stock Solution Preparation Table (for different volumes and concentrations):

Desired

Mass for 1 mL

Concentration

Mass for 5 mL

Mass for 10 mL

1mM 0.266 mg 1.33 mg 2.66 mg
5 mM 1.33 mg 6.65 mg 13.3 mg
10 mM 2.66 mg 13.3 mg 26.6 mg
50 mM 13.3 mg 66.5 mg 133 mg

Biological Activity and In Vitro Applications

RG13022 has been shown to inhibit the autophosphorylation of the EGF receptor with an ICso

of 4 uM in a cell-free assay.[1][2] In cell-based assays, it inhibits EGF-stimulated cancer cell

proliferation.[1]

Cell Line/Assay ICso0 Value Reference
EGFR Autophosphorylation

(cell-free) UM iz

HER 14 Cell Colony Formation 1 uM [1][2]

HER 14 Cell DNA Synthesis 3 uM [1112]
MH-85 Cell Colony Formation 7 uM [2]

MH-85 Cell DNA Synthesis 1.5uM [2]

HT-22 Neuronal Cells 1uM [3114]

Signaling Pathway

RG13022 inhibits the epidermal growth factor receptor (EGFR), a receptor tyrosine kinase.

Upon binding of its ligand (e.g., EGF), EGFR dimerizes and autophosphorylates, initiating

downstream signaling cascades that regulate cell proliferation, survival, and migration.

RG13022 blocks this initial autophosphorylation step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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